Cas no 2060005-59-4 (methyl 2-4-(3-fluorophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate)

• Product Name: methyl 2-4-(3-fluorophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate
• CAS No: 2060005-59-4
• MF: C₁₄H₁₂FNO₃
• MW: 261.248387336731
• MDL: MFCD30501019
• CID: 5183124
• PubChem ID: 125455684
• Update Time: 2025-10-15

methyl 2-4-(3-fluorophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[4-(3-fluorophenyl)-2-oxopyridin-1-yl]acetate
• methyl 2-4-(3-fluorophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate

• MDL： MFCD30501019
• Inchi： 1S/C14H12FNO3/c1-19-14(18)9-16-6-5-11(8-13(16)17)10-3-2-4-12(15)7-10/h2-8H,9H2,1H3
• InChI Key： DCRNZYLEDCNSSL-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(OC)=O)C=CC(C2=CC=CC(F)=C2)=C1

Additional information on methyl 2-4-(3-fluorophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate

Introduction to Methyl 2-4-(3-fluorophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate (CAS No. 2060005-59-4)

Methyl 2-4-(3-fluorophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate, a compound with the chemical formula C₁₁H₈FN₂O₃, is a derivative of dihydropyridine. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural and functional properties. The presence of a fluorine atom at the 3-position of the phenyl ring and the acetoxy group at the 1-position of the dihydropyridine core contributes to its unique reactivity and potential biological activity.

The CAS number 2060005-59-4 uniquely identifies this compound in scientific literature and databases, facilitating its study and application in various research domains. The dihydropyridine scaffold is well-known for its role in medicinal chemistry, particularly in the development of calcium channel blockers and other bioactive molecules. The introduction of fluorine into aromatic rings is a common strategy to enhance metabolic stability, lipophilicity, and binding affinity, making this compound a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with higher precision. Studies suggest that the fluorophenyl moiety may interact with specific amino acid residues in protein binding pockets, modulating enzyme activity or receptor function. This has opened up new avenues for drug design, particularly in the development of novel therapeutics targeting neurological and cardiovascular diseases.

The acetoxy group at the 1-position of the dihydropyridine ring not only influences the electronic properties of the molecule but also plays a crucial role in its solubility and pharmacokinetic behavior. This feature makes it an attractive candidate for further derivatization, allowing chemists to fine-tune its properties for specific applications. For instance, modifications at this position could enhance cell membrane permeability or improve oral bioavailability, critical factors in drug development.

In vitro studies have begun to explore the potential biological activities of Methyl 2-4-(3-fluorophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate. Preliminary results indicate that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammation and pain management. The fluorine atom, known for its ability to enhance binding affinity, may play a key role in these interactions. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions typical of dihydropyridine formation and subsequent functional group transformations. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to introduce the fluorophenyl moiety with high selectivity and yield. These techniques not only improve efficiency but also allow for greater control over the compound's stereochemistry.

The pharmaceutical industry is increasingly interested in fluorinated compounds due to their favorable pharmacokinetic profiles. Methyl 2-4-(3-fluorophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate aligns with this trend by incorporating a fluorine atom into its structure. This modification can lead to enhanced metabolic stability and improved pharmacological activity, making it a valuable asset in drug discovery programs.

Future research directions include exploring derivatives of this compound with modified substituents at various positions on the dihydropyridine ring. By systematically altering these groups, researchers can optimize its biological activity and develop more effective therapeutic agents. Additionally, studies on its interaction with cellular pathways and signaling networks will provide deeper insights into its potential applications.

The use of high-throughput screening (HTS) techniques will enable rapid assessment of this compound's activity against a wide range of biological targets. HTS allows researchers to identify lead compounds efficiently by testing thousands of compounds against specific enzymes or receptors. Methyl 2-4-(3-fluorophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate could serve as a starting point for identifying novel drugs with improved efficacy and reduced side effects.

In conclusion, Methyl 2-4-(3-fluorophenyl)-2-oxo-1,2-dihydropyridin-1-ylacetate (CAS No. 2060005-59-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the fluorophenyl moiety and acetoxy group, make it an attractive candidate for further investigation into drug development. Advances in synthetic chemistry and computational biology are expected to accelerate progress in understanding its biological activity and therapeutic applications.